Cas no 1804201-65-7 (2-Methyl-4-(3-oxopropyl)mandelic acid)

• Product Name: 2-Methyl-4-(3-oxopropyl)mandelic acid
• CAS No: 1804201-65-7
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 4940173
• Update Time: 2025-06-08

2-Methyl-4-(3-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-4-(3-oxopropyl)mandelic acid

• Inchi： 1S/C12H14O4/c1-8-7-9(3-2-6-13)4-5-10(8)11(14)12(15)16/h4-7,11,14H,2-3H2,1H3,(H,15,16)
• InChI Key： IAJSYIOYPHATRZ-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1C=CC(=CC=1C)CCC=O

Computed Properties

• Exact Mass: 222.08920892 g/mol
• Monoisotopic Mass: 222.08920892 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 74.6
• Molecular Weight: 222.24

Additional information on 2-Methyl-4-(3-oxopropyl)mandelic acid

2-Methyl-4-(3-Oxopropyl)Mandelic Acid: A Comprehensive Overview

The compound with CAS No. 1804201-65-7, commonly referred to as 2-Methyl-4-(3-Oxopropyl)Mandelic Acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. In this article, we delve into the latest research findings, structural insights, and therapeutic implications of 2-Methyl-4-(3-Oxopropyl)Mandelic Acid.

Structure and Properties: 2-Methyl-4-(3-Oxopropyl)Mandelic Acid is an aromatic compound characterized by a methyl group at the 2-position and a 3-oxopropyl substituent at the 4-position of the mandelic acid backbone. Mandelic acid itself is a derivative of phenylacetic acid, with a hydroxyl group at the 2-position. The addition of the methyl and 3-oxopropyl groups introduces unique steric and electronic properties, making this compound a promising candidate for various chemical modifications and biological assays.

Biological Activity: Recent studies have highlighted the potential of 2-Methyl-4-(3-Oxopropyl)Mandelic Acid in modulating cellular pathways associated with inflammation and oxidative stress. Researchers have reported that this compound exhibits anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Furthermore, its ability to scavenge free radicals suggests a role in combating oxidative stress, which is implicated in numerous pathological conditions, including neurodegenerative diseases and cardiovascular disorders.

Synthesis and Optimization: The synthesis of 2-Methyl-4-(3-Oxopropyl)Mandelic Acid involves multi-step organic reactions, including Friedel-Crafts acylation and subsequent functional group transformations. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields. These optimizations are critical for scaling up production to meet the demands of preclinical and clinical trials.

Therapeutic Applications: The therapeutic potential of 2-Methyl-4-(3-Oxopropyl)Mandelic Acid extends beyond its anti-inflammatory and antioxidant activities. Preclinical studies have demonstrated its efficacy in inhibiting tumor growth in animal models, suggesting a potential role in oncology. Additionally, its ability to modulate neurotransmitter systems makes it a candidate for treating neurological disorders such as Alzheimer's disease.

Safety Profile: As with any novel therapeutic agent, understanding the safety profile of 2-Methyl-4-(3-Oxopropyl)Mandelic Acid is paramount. Toxicological studies have indicated that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in acute or subchronic toxicity models. However, further long-term studies are required to fully assess its safety profile.

Future Directions: The continued exploration of 2-Methyl-4-(3-Oxopropyl)Mandelic Acid holds promise for advancing drug discovery efforts. Future research should focus on identifying its molecular targets, elucidating its mechanism of action, and optimizing its pharmacokinetic properties for enhanced bioavailability. Collaborative efforts between academia and industry will be essential to translating these findings into clinical applications.

In conclusion, 2-Methyl-4-(3-Oxopropyl)Mandelic Acid represents a valuable addition to the arsenal of compounds being investigated for their therapeutic potential. With ongoing research shedding light on its biological activities and safety profile, this compound is poised to make significant contributions to the field of medicinal chemistry.